Cas no 161611-99-0 (1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide)

1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide structure
161611-99-0 structure
Product name:1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide
CAS No:161611-99-0
MF:C23H26ClN3O5S
MW:491.987643718719
CID:219056
PubChem ID:9848499

1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide
    • DU 125530
    • 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)piperazin-1-yl]butyl]-1,1-dioxo-1,2-benzothiazol-3-one
    • AKOS040748283
    • 2-[4-[4-[(7-Chloro-2,3-dihydro-1,4-benzodioxin)-5-yl]-1-piperazinyl]butyl]-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
    • CHEMBL79261
    • UNII-ZB05V621UD
    • DTXSID00167208
    • CS-0015023
    • PDSP2_000918
    • DU125530
    • DU-125530
    • Q27295246
    • 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-1,2-benzisothiazol-3(2H)-one-1,1-dioxide
    • 2-(4-(4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl)butyl)-1,2-benzisothiazol-3(2H)-one-1,1-dioxide
    • SCHEMBL1082516
    • BDBM85079
    • 1,2-Benzisothiazol-3(2H)-one, 2-(4-(4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl)butyl)-, 1,1-dioxide
    • 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]-butyl]-1,2-benzisothiazol-3(2h)-one-1,1-dioxide
    • L001571
    • PDSP1_000932
    • 161611-99-0
    • ZB05V621UD
    • HY-19283
    • Inchi: InChI=1S/C23H26ClN3O5S/c24-17-15-19(22-20(16-17)31-13-14-32-22)26-11-9-25(10-12-26)7-3-4-8-27-23(28)18-5-1-2-6-21(18)33(27,29)30/h1-2,5-6,15-16H,3-4,7-14H2
    • InChI Key: LYXKFNHUJJDTIA-UHFFFAOYSA-N
    • SMILES: ClC1=CC2OCCOC=2C(N2CCN(CCCCN3C(=O)C4=CC=CC=C4S3(=O)=O)CC2)=C1

Computed Properties

  • Exact Mass: 491.12838
  • Monoisotopic Mass: 491.1281698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 87.8Ų

Experimental Properties

  • PSA: 79.39

1,2-Benzisothiazol-3(2H)-one,2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-piperazinyl]butyl]-,1,1-dioxide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Axon Medchem
2750-25 mg
DU125530
161611-99-0 99%
25mg
€290.00 2023-07-10
Axon Medchem
2750-5 mg
DU125530
161611-99-0 99%
5mg
€95.00 2023-07-10
A2B Chem LLC
AX66865-25mg
DU125530
161611-99-0 99%
25mg
$416.00 2024-04-20
Axon Medchem
2750-5mg
DU125530
161611-99-0 99%
5mg
€95.00 2025-03-06
A2B Chem LLC
AX66865-5mg
DU125530
161611-99-0 99%
5mg
$163.00 2024-04-20
Axon Medchem
2750-25mg
DU125530
161611-99-0 99%
25mg
€290.00 2025-03-06

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